Cas no 219130-74-2 (Ethanimidic acid, 2,2,2-trichloro-)

• Product Name: Ethanimidic acid, 2,2,2-trichloro-
• CAS No: 219130-74-2
• MF: C₂H₂Cl₃NO
• MW: 162.402377605438
• CID: 1404933
• Update Time: 2024-08-15

Ethanimidic acid, 2,2,2-trichloro- Chemical and Physical Properties

Names and Identifiers

• Ethanimidic acid, 2,2,2-trichloro-

• Inchi： 1S/C2H2Cl3NO/c3-2(4,5)1(6)7/h(H2,6,7)
• InChI Key： UPQQXPKAYZYUKO-UHFFFAOYSA-N
• SMILES： C(=N)(O)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 160.92036
• Monoisotopic Mass: 160.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 85.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.682
• Boiling Point: 238-240℃
• Flash Point: 88.5 °C
• Refractive Index: 1.52
• PSA: 44.08
• pka: 0.40±0.70(Predicted)

Ethanimidic acid, 2,2,2-trichloro- Security Information

• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.